[(1R,2S)-2-Isocyanatocyclopropyl]benzene

• Molecular Formula: C10H9NO
• Molecular Weight: 159.18 g/mol
• IUPAC Name: [(1R,2S)-2-isocyanatocyclopropyl]benzene
• InChI: InChI=1S/C10H9NO/c12-7-11-10-6-9(10)8-4-2-1-3-5-8/h1-5,9-10H,6H2/t9-,10+/m1/s1
• InChI Key: DYUXVJAFBUZREW-ZJUUUORDSA-N
• Isomeric SMILES: C1[C@@H]([C@H]1N=C=O)C2=CC=CC=C2
• Canonical SMILES: C1C(C1N=C=O)C2=CC=CC=C2

Description

[(1R,2S)-2-Isocyanatocyclopropyl]benzene is a useful research compound. Its molecular formula is C10H9NO and its molecular weight is 159.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-phenylcyclopropanecarboxylic acid (1.0 g, 6.17 mmol) in dry toluene (20 mL) was added triethylamine (934 mg, 9.26 mmol) and DPPA (2.0 g, 7.41 mmol) under N2, and the reaction mixture was refluxed for 3 h. The solution was concentrated to give (2-isocyanatocyclopropyl)benzene (800 mg), which was used for the next step without further purification.